Iron oxide (Fe3O4)

• IUPAC Name: iron;tetrahydrate
• InChI: InChI=1S/3Fe.4H2O/h;;;4*1H2
• InChI Key: IKHQQBKIDMRMEU-UHFFFAOYSA-N
• Canonical SMILES: O.O.O.O.[Fe].[Fe].[Fe]
• Molecular Formula: Fe3H8O4
• Related CAS: 1309-38-2 (magnetite), 15438-31-0 (Parent), 20074-52-6 (Parent)
• Molecular Weight: 239.60 g/mol
• CAS RN: 1317-61-9

Description

Iron (II, III) oxide, also known as magnetite or magnetic oxide, is a mineral that is brownish to grey or black in color. It is not transparent and has a characteristic greasy or metallic lustre.

Synthesis Analysis

Iron oxide nanoparticles can be synthesized using various methods such as co-precipitation, hydrothermal reaction, thermal decomposition, solvothermal reaction, template synthesis, electrochemical synthesis, polyol synthesis, microemulation, and sol-gel methods. The Schikorr reaction is one method to convert iron (II) hydroxide (Fe (OH) 2) into iron (II, III) oxide (Fe 3 O 4).

Molecular Structure Analysis

The chemical formula Fe 3 O 4 indicates the presence of four oxygen atoms and three iron atoms. The bond between iron and oxygen is influenced by their differences in electronegativity.

Scientific Research Applications

Biomedical Applications

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Biosensing

Fe3O4 nanoparticles are widely used in biosensing applications. .

Magnetic Resonance Imaging (MRI)

Fe3O4 nanoparticles are used as contrast agents in MRI. .

Drug Delivery

Fe3O4 nanoparticles are used in drug delivery systems. .

Environmental Applications

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Energy Storage Devices

Fe3O4 nanoparticles are also used in energy storage devices. .

Antibacterial and Anticancer Applications

Fe3O4 nanoparticles have significant antibacterial properties. .

Magnetic Shielding and Signal Transfers

Fe3O4 nanoparticles are used in signal transfers and magnetic shielding applications. .

Mechanism of Action

Target of Action

Iron oxide (Fe3O4) nanoparticles (IONPs) have been widely reported for various biomedical activities . They are used as a solid support material for the development of magnetically retrievable catalytic systems . They are also known to disturb the function of F0/F1-ATPase and reduce the rate of H+ flow through the membrane and the redox potential . Moreover, they have potential as antibacterial agents .

Mode of Action

Iron oxide (Fe3O4) is a chemical compound that occurs in nature as the mineral magnetite . It contains both Fe2+ and Fe3+ ions and is sometimes formulated as FeO ∙ Fe2O3 . It exhibits permanent magnetism and is ferrimagnetic . The reaction of iron with steam to form iron oxide is thermodynamically favorable below roughly 1700 K .

Biochemical Pathways

Iron oxide nanoparticles (IONPs) own unique physicochemical as well as biomedical properties like superparamagnetism, larger surface area, easy and cost-effective synthesis, magnet-responsive nature, etc . They possess properties of biomolecule immobilization, biomolecule delivery, drug delivery, cell-specific cytotoxicity, gene therapy, etc .

Pharmacokinetics

The pharmacokinetics of magnetic nanoparticles is reflected in the circulation time of MNPs in the bloodstream . These characteristics depend on many factors, such as the size and charge of MNPs, the nature of the polymers and any molecules attached to their surface, and others . After digesting MNPs in lysosomes, iron ions are incorporated into the natural circulation of this element in the body, which reduces the risk of excessive storage of nanoparticles .

Result of Action

High treatment of iron oxide nanoparticles (200 and 500 mg·L−1) enhanced plant growth, photosynthesis, and respiration, as well as increasing the content of photosynthetic pigments in leaves . The use of magnetic nanoparticles as a solid support material for the development of magnetically retrievable catalytic systems has led to a dramatic expansion of their potential applications as they enable environmentally-friendly and sustainable catalytic processes .

Action Environment

Iron oxide compounds are one of the most common compounds in nature . They exist in different forms in the atmosphere of earth, water layer, soil layer, rock layer, and biosphere . The magnetic properties of the nanomaterials can be changed by changing the method of synthesis, precursors, and reaction conditions . Thus, by changing the ratio of precursors and the method of synthesis, the desired magnetic properties can be achieved .

Q & A

Q1: What is the molecular formula and weight of iron oxide (Fe3O4)?

A1: Iron oxide (Fe3O4), also known as magnetite, has a molecular formula of Fe3O4. Its molecular weight is 231.533 g/mol.

Q2: What spectroscopic data is relevant for characterizing iron oxide (Fe3O4) nanoparticles?

A2: Several spectroscopic techniques are used to characterize iron oxide (Fe3O4) nanoparticles:

• X-ray Diffraction (XRD): Confirms the crystalline structure and phase purity of Fe3O4 nanoparticles. [, , , , , , , , , ]
• Fourier Transform Infrared Spectroscopy (FTIR): Identifies characteristic functional groups and bonds present in the nanoparticles and any surface modifications. [, , , , , , , , , , , , ]
• Raman Spectroscopy: Provides complementary information about the structure and bonding within the nanoparticles. [, , ]
• UV-Vis Spectroscopy: Analyzes the optical properties of the nanoparticles, including absorbance and band gap energy. [, , ]

Q3: How does the performance and application of iron oxide (Fe3O4) nanoparticles vary under different conditions?

A3: The performance of iron oxide (Fe3O4) nanoparticles can be influenced by factors like temperature, pH, and the surrounding medium. For example:

• Temperature: High temperatures can impact the stability and magnetic properties of Fe3O4 nanoparticles. [, ]
• pH: The stability and surface charge of Fe3O4 nanoparticles can be affected by pH, influencing their interactions with other molecules. []
• Medium: The dispersion and aggregation of Fe3O4 nanoparticles can be influenced by the solvent or medium they are dispersed in. [, ]

Q4: What strategies are employed to enhance the stability of iron oxide (Fe3O4) nanoparticles in various applications?

A4: Several strategies are used to improve the stability of Fe3O4 nanoparticles:

• Surface Coating: Coating the nanoparticles with polymers like polyethylene glycol (PEG), polyvinyl butyral (PVB), or chitosan can enhance their stability, biocompatibility, and prevent aggregation. [, , , , , , ]
• Ligand Exchange: Replacing the original ligands on the nanoparticle surface with more stable or functional molecules can improve stability and tailor properties. []

Q5: Do iron oxide (Fe3O4) nanoparticles exhibit catalytic activity? If so, in what applications can this be beneficial?

A5: Yes, iron oxide (Fe3O4) nanoparticles can act as catalysts in various reactions:

• Degradation of Pollutants: Fe3O4 nanoparticles can be used as catalysts for the degradation of organic pollutants, such as dyes and pharmaceuticals, in wastewater treatment. [, ]
• Biocatalysis: Fe3O4 nanoparticles can be used as supports for enzyme immobilization, enhancing enzyme stability and enabling their recovery and reuse in biocatalytic processes. []

Q6: How are iron oxide (Fe3O4) nanoparticles utilized in drug delivery and targeting?

A6: Iron oxide (Fe3O4) nanoparticles are promising for targeted drug delivery due to their magnetic properties:

• Magnetic Targeting: The magnetic properties of Fe3O4 nanoparticles allow their guidance and concentration at specific sites within the body using external magnetic fields. This enables targeted drug delivery, reducing off-target effects and improving therapeutic efficacy. [, ]
• Controlled Release: Fe3O4 nanoparticles can be functionalized to release encapsulated drugs in response to specific stimuli, such as changes in pH or temperature, at the target site. []

Q7: What are the known toxicological effects of iron oxide (Fe3O4) nanoparticles, and how can potential risks be minimized?

A7: While generally considered biocompatible, iron oxide (Fe3O4) nanoparticles can exhibit some toxicity depending on factors such as size, concentration, and surface modifications:

• Cytotoxicity: High concentrations of Fe3O4 nanoparticles can induce cytotoxicity in some cell types, potentially due to oxidative stress. []

• Surface Functionalization: Coating Fe3O4 nanoparticles with biocompatible materials can reduce their cytotoxicity and enhance biodegradability. [, , ]

Q8: What are the potential environmental impacts of iron oxide (Fe3O4) nanoparticles, and what strategies can mitigate any negative effects?

A8: The increasing use of iron oxide (Fe3O4) nanoparticles raises concerns about their potential release and impact on the environment:

• Ecotoxicity: Fe3O4 nanoparticles can potentially interact with aquatic organisms, leading to adverse effects on their growth and survival. []

Q9: Are there alternative materials with similar properties to iron oxide (Fe3O4) nanoparticles that might be considered for specific applications?

A9: Yes, depending on the specific application, several alternatives to iron oxide (Fe3O4) nanoparticles exist:

• Other Magnetic Nanoparticles: Cobalt oxide (Co3O4) nanoparticles also exhibit magnetic properties and have been explored for applications in biosensing and drug delivery. []
• Titanium Dioxide (TiO2) Nanoparticles: TiO2 nanoparticles are known for their photocatalytic activity and have been investigated for applications in water purification and solar energy conversion. []